molecular formula C28H40O8 B1208997 Ixocarpalactone A CAS No. 71801-45-1

Ixocarpalactone A

Cat. No. B1208997
CAS RN: 71801-45-1
M. Wt: 504.6 g/mol
InChI Key: PHBPDHFIJFLEGD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ixocarpalactone a, also known as ixoa CPD, belongs to the class of organic compounds known as withanolides and derivatives. These are c28 steroids structurally characterized by an ergostane skeleton usually functionalized at carbons 1, 22 and 26 to form a lactone ring. Thus, ixocarpalactone a is considered to be a sterol lipid molecule. Ixocarpalactone a exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Ixocarpalactone a has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, ixocarpalactone a is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, ixocarpalactone a can be found in fruits. This makes ixocarpalactone a a potential biomarker for the consumption of this food product.

Scientific Research Applications

Cancer Chemoprevention and Antiproliferative Activity

  • Cancer Chemopreventive Agent : Ixocarpalactone A has been identified as a potent inducer of quinone reductase, an enzyme involved in detoxification, suggesting its potential as a cancer chemopreventive agent (Gu et al., 2003).
  • Antiproliferative Properties : Research on colon cancer cells showed that Ixocarpalactone A can induce apoptosis and cell cycle arrest, indicating its antiproliferative properties (Choi et al., 2006).

Impact on Cellular and Molecular Targets

  • Mutant IDH1 Inhibition : Ixocarpalactone A has been studied for its inhibitory effect on mutant isocitrate dehydrogenase (IDH1), a key enzyme in cancer metabolism. This suggests its potential use in targeting specific metabolic pathways in cancer cells (Yang et al., 2021).
  • PHGDH Inhibition : The compound has been identified as an inhibitor of PHGDH, an enzyme upregulated in several cancers. This highlights its potential role in cancer treatment by targeting specific enzymes (Wang et al., 2022).

Other Potential Applications

  • Drug Discovery and Development : The structural and spectroscopic characteristics of Ixocarpalactone A, as analyzed in NMR studies, provide valuable information for future drug discovery and development (Abdullaev et al., 1986).

  • Agricultural and Horticultural Research : Studies on Physalis ixocarpa, the source of Ixocarpalactone A, contribute to agricultural practices and plant conservation, providing insights that are valuable for the cultivation and utilization of this plant (Sholehah et al., 2021).

properties

CAS RN

71801-45-1

Molecular Formula

C28H40O8

Molecular Weight

504.6 g/mol

IUPAC Name

15-[1-(3,4-dimethyl-5-oxooxolan-2-yl)-1,2-dihydroxypropan-2-yl]-6,14-dihydroxy-2,16-dimethyl-8-oxapentacyclo[9.7.0.02,7.07,9.012,16]octadec-4-en-3-one

InChI

InChI=1S/C28H40O8/c1-12-13(2)24(33)35-21(12)23(32)27(5,34)22-17(29)11-16-14-10-20-28(36-20)19(31)7-6-18(30)26(28,4)15(14)8-9-25(16,22)3/h6-7,12-17,19-23,29,31-32,34H,8-11H2,1-5H3

InChI Key

PHBPDHFIJFLEGD-UHFFFAOYSA-N

SMILES

CC1C(C(=O)OC1C(C(C)(C2C(CC3C2(CCC4C3CC5C6(C4(C(=O)C=CC6O)C)O5)C)O)O)O)C

Canonical SMILES

CC1C(C(=O)OC1C(C(C)(C2C(CC3C2(CCC4C3CC5C6(C4(C(=O)C=CC6O)C)O5)C)O)O)O)C

melting_point

294-295°C

Other CAS RN

71801-45-1

physical_description

Solid

synonyms

IxoA cpd
ixocarpalactone A

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Ixocarpalactone A
Reactant of Route 2
Ixocarpalactone A
Reactant of Route 3
Ixocarpalactone A
Reactant of Route 4
Ixocarpalactone A
Reactant of Route 5
Ixocarpalactone A
Reactant of Route 6
Ixocarpalactone A

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.